Cas no 1780482-43-0 (2-Bromo-4,5,6,7-tetrahydro-benzothiazole-6-carboxylic acid)

• Product Name: 2-Bromo-4,5,6,7-tetrahydro-benzothiazole-6-carboxylic acid
• CAS No: 1780482-43-0
• MF: C₈H₈BrNO₂S
• MW: 262.123620033264
• CID: 5181693
• Update Time: 2025-05-28

2-Bromo-4,5,6,7-tetrahydro-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5,6,7-tetrahydro-benzothiazole-6-carboxylic acid

• Inchi： 1S/C8H8BrNO2S/c9-8-10-5-2-1-4(7(11)12)3-6(5)13-8/h4H,1-3H2,(H,11,12)
• InChI Key： SGUQYNFXWZXJPK-UHFFFAOYSA-N
• SMILES： S1C2CC(C(O)=O)CCC=2N=C1Br

Additional information on 2-Bromo-4,5,6,7-tetrahydro-benzothiazole-6-carboxylic acid

Comprehensive Overview of 2-Bromo-4,5,6,7-tetrahydro-benzothiazole-6-carboxylic acid (CAS No. 1780482-43-0)

2-Bromo-4,5,6,7-tetrahydro-benzothiazole-6-carboxylic acid (CAS No. 1780482-43-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromo substituent and a carboxylic acid functional group in its structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents and functional materials.

In recent years, the demand for benzothiazole derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 2-Bromo-4,5,6,7-tetrahydro-benzothiazole-6-carboxylic acid due to its potential role in modulating biological pathways. For instance, benzothiazole scaffolds are frequently explored for their anti-inflammatory, antimicrobial, and anticancer properties. This compound's CAS number 1780482-43-0 is often searched in academic databases and chemical catalogs, reflecting its growing relevance in scientific literature.

The synthesis of 2-Bromo-4,5,6,7-tetrahydro-benzothiazole-6-carboxylic acid involves multi-step organic reactions, including bromination and carboxylation processes. Its tetrahydro-benzothiazole core provides a stable framework for further chemical modifications, making it a versatile building block for medicinal chemists. The compound's molecular weight and solubility are critical parameters for researchers, as they influence its reactivity and compatibility with various solvents and reagents.

From an industrial perspective, CAS 1780482-43-0 is often utilized in the production of high-value intermediates for pharmaceuticals and agrochemicals. Its bromo-substituted structure allows for selective cross-coupling reactions, which are pivotal in constructing complex molecules. Additionally, the carboxylic acid group enables facile derivatization, such as esterification or amidation, expanding its utility in combinatorial chemistry.

Environmental and safety considerations are also paramount when handling 2-Bromo-4,5,6,7-tetrahydro-benzothiazole-6-carboxylic acid. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's storage conditions and stability are frequently queried by users, underscoring the need for clear guidelines in its handling and disposal.

In the context of current trends, the rise of green chemistry has prompted researchers to explore sustainable synthetic routes for benzothiazole derivatives. Innovations such as catalytic bromination and solvent-free reactions are being investigated to minimize environmental impact. Furthermore, the integration of artificial intelligence in drug discovery has accelerated the identification of 2-Bromo-4,5,6,7-tetrahydro-benzothiazole-6-carboxylic acid analogs with enhanced bioactivity, a topic frequently discussed in scientific forums.

For those seeking detailed spectroscopic data or NMR spectra of CAS 1780482-43-0, reputable chemical databases and peer-reviewed journals are invaluable resources. The compound's melting point, boiling point, and pKa are also commonly searched parameters, reflecting the diverse interests of chemists and pharmacologists. As research progresses, the applications of this compound are expected to expand, particularly in the development of targeted therapies and smart materials.

In summary, 2-Bromo-4,5,6,7-tetrahydro-benzothiazole-6-carboxylic acid (CAS No. 1780482-43-0) represents a promising candidate in the realm of organic synthesis and drug development. Its structural features and reactivity profile make it a subject of ongoing investigation, with potential breakthroughs on the horizon. Whether you are a synthetic chemist, a pharmaceutical researcher, or a materials scientist, understanding the properties and applications of this compound is essential for advancing your work in this dynamic field.